Cas no 5338-91-0 (3-dodecyl-2,5-dihydroxycyclohexa-2,5-diene-1,4-dione)

3-dodecyl-2,5-dihydroxycyclohexa-2,5-diene-1,4-dione structure
5338-91-0 structure
Product Name:3-dodecyl-2,5-dihydroxycyclohexa-2,5-diene-1,4-dione
CAS No:5338-91-0
MF:C12H18N2O2
MW:222.283523082733
CID:1582061
Update Time:2024-08-24

3-dodecyl-2,5-dihydroxycyclohexa-2,5-diene-1,4-dione Chemical and Physical Properties

Names and Identifiers

    • 3-dodecyl-2,5-dihydroxycyclohexa-2,5-diene-1,4-dione
    • CTK8D4939
    • AC1Q6BUF
    • NSC56326
    • isobutyl-(4-nitro-phenethyl)-amine
    • AR-1F2957
    • AC1L2YOY
    • Isobutyl-(4-nitro-phenaethyl)-amin
    • CTK8D4939; AC1Q6BUF; NSC56326; isobutyl-(4-nitro-phenethyl)-amine; AR-1F2957; AC1L2YOY; Isobutyl-(4-nitro-phenaethyl)-amin;
    • Benzeneethanamine, N-(2-methylpropyl)-4-nitro-
    • Inchi: 1S/C12H18N2O2/c1-10(2)9-13-8-7-11-3-5-12(6-4-11)14(15)16/h3-6,10,13H,7-9H2,1-2H3
    • InChI Key: RQJBIAOYTXZLRN-UHFFFAOYSA-N
    • SMILES: C1(CCNCC(C)C)=CC=C([N+]([O-])=O)C=C1

Computed Properties

  • Exact Mass: 222.13694
  • Monoisotopic Mass: 222.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3

Experimental Properties

  • Density: 1.061
  • Boiling Point: 340.4°C at 760 mmHg
  • Flash Point: 159.6°C
  • Refractive Index: 1.527
  • PSA: 55.17
  • pka: 9.93±0.29(Predicted)
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